Cas no 63190-72-7 (2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one)

2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one structure
63190-72-7 structure
Product Name:2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one
CAS No:63190-72-7
MF:C11H17N3O
MW:207.272182226181
CID:2789960
PubChem ID:13706394
Update Time:2025-04-21

2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID20547240
    • 2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one
    • SCHEMBL10362536
    • DTXCID00498024
    • 63190-72-7
    • Inchi: 1S/C11H17N3O/c1-5-6-9(10(15)11(2,3)4)14-8-12-7-13-14/h5,7-9H,1,6H2,2-4H3
    • InChI Key: GTQIEBABPPYGST-UHFFFAOYSA-N
    • SMILES: O=C(C(CC=C)N1C=NC=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 207.137162174Da
  • Monoisotopic Mass: 207.137162174Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 47.8Ų
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